Cas no 4427-29-6 (O-(propan-2-yl)hydroxylamine)

O-(propan-2-yl)hydroxylamine structure
O-(propan-2-yl)hydroxylamine structure
Product Name:O-(propan-2-yl)hydroxylamine
CAS No:4427-29-6
MF:C3H9NO
MW:75.1096608638763
MDL:MFCD07473527
CID:1518354
PubChem ID:2768923
Update Time:2025-04-21

O-(propan-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-propan-2-ylhydroxylamine
    • AC1MCGAK
    • Hydroxylamine, O-(1-methylethyl)-
    • O-isopropyl hydroxylamine
    • isopropoxyamine
    • o-amino dimethyl carbinol
    • O-(1-Methylethyl)hydroxylamine
    • O-isopropyl-hydroxylamine
    • O-Isopropyl-hydroxylamin
    • O-(propan-2-yl)hydroxylamine
    • AKOS006283943
    • EN300-226541
    • DTXSID40196097
    • 4427-29-6
    • O-isopropylhydroxylamine
    • MDL: MFCD07473527
    • Inchi: 1S/C3H9NO/c1-3(2)5-4/h3H,4H2,1-2H3
    • InChI Key: HLYVNXRHROOICH-UHFFFAOYSA-N
    • SMILES: O(C(C)C)N

Computed Properties

  • Exact Mass: 75.06847
  • Monoisotopic Mass: 75.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 20.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

O-(propan-2-yl)hydroxylamine Pricemore >>

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